![molecular formula C17H12N2O5S2 B4883408 2-(4-nitrophenyl)-2-oxoethyl (1,3-benzothiazol-2-ylthio)acetate](/img/structure/B4883408.png)
2-(4-nitrophenyl)-2-oxoethyl (1,3-benzothiazol-2-ylthio)acetate
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Overview
Description
2-(4-nitrophenyl)-2-oxoethyl (1,3-benzothiazol-2-ylthio)acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the benzothiazole family and is synthesized using a specific method.
Scientific Research Applications
2-(4-nitrophenyl)-2-oxoethyl (1,3-benzothiazol-2-ylthio)acetate has shown potential applications in various scientific research fields. It has been studied for its antimicrobial, anticancer, and antiviral properties. It has also been used in the development of fluorescent probes for bioimaging.
Mechanism of Action
The mechanism of action of 2-(4-nitrophenyl)-2-oxoethyl (1,3-benzothiazol-2-ylthio)acetate is not fully understood. However, it has been suggested that it inhibits the activity of enzymes and proteins involved in various biological processes. It has also been reported to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been reported to inhibit the growth of various bacterial and fungal strains. It has also been shown to induce cell death in cancer cells. Additionally, it has been studied for its potential use in the treatment of viral infections.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(4-nitrophenyl)-2-oxoethyl (1,3-benzothiazol-2-ylthio)acetate in lab experiments include its potential applications in various fields of research. It is also relatively easy to synthesize using the optimized method. However, the limitations include the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for research on 2-(4-nitrophenyl)-2-oxoethyl (1,3-benzothiazol-2-ylthio)acetate. These include studying its potential use in the development of new antimicrobial and antiviral agents. It could also be studied for its potential use in the treatment of cancer and other diseases. Additionally, further research could be conducted to fully understand its mechanism of action and potential side effects.
Conclusion:
This compound is a chemical compound that has shown potential applications in various scientific research fields. It is synthesized using a specific method and has been studied for its antimicrobial, anticancer, and antiviral properties. Its mechanism of action is not fully understood, but it has been suggested to inhibit the activity of enzymes and proteins involved in various biological processes. Further research is needed to fully understand its potential applications and side effects.
Synthesis Methods
The synthesis of 2-(4-nitrophenyl)-2-oxoethyl (1,3-benzothiazol-2-ylthio)acetate involves the reaction of 2-mercaptobenzothiazole with ethyl 2-bromoacetate and 4-nitrophenylboronic acid in the presence of a palladium catalyst. This method has been reported in various scientific journals and has been optimized for higher yields.
properties
IUPAC Name |
[2-(4-nitrophenyl)-2-oxoethyl] 2-(1,3-benzothiazol-2-ylsulfanyl)acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12N2O5S2/c20-14(11-5-7-12(8-6-11)19(22)23)9-24-16(21)10-25-17-18-13-3-1-2-4-15(13)26-17/h1-8H,9-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUVCSQIVBJXYJB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)SCC(=O)OCC(=O)C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12N2O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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